Cas no 7733-57-5 (3,5-Dimethyl-4-hydroxycinnamic Acid)

• Product Name: 3,5-Dimethyl-4-hydroxycinnamic Acid
• CAS No: 7733-57-5
• MF: C₁₁H₁₂O₃
• MW: 192.211183547974
• CID: 1784783
• PubChem ID: 606066
• Update Time: 2025-06-13

3,5-Dimethyl-4-hydroxycinnamic Acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-hydroxy-3,5-dimethylphenyl)prop-2-enoic acid
• 3,5-Dimethyl-4-hydroxycinnamic acid
• 7733-57-5
• (2E)-3-(4-hydroxy-3,5-dimethylphenyl)prop-2-enoic acid
• SCHEMBL3453700
• DTXSID50345650
• 3,5-Dimethyl-4-hydroxycinnamic Acid

• Inchi： 1S/C11H12O3/c1-7-5-9(3-4-10(12)13)6-8(2)11(7)14/h3-6,14H,1-2H3,(H,12,13)
• InChI Key： UEEZMPKIFPDZLX-UHFFFAOYSA-N
• SMILES： OC1C(C)=CC(C=CC(=O)O)=CC=1C

Computed Properties

• Exact Mass: 192.07866
• Monoisotopic Mass: 192.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Density: 1.231±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 196 °C (decomposition)
• Solubility: Slightly soluble (1.2 g/l) (25 º C),
• PSA: 57.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Hydroxycinnamic acids

Additional information on 3,5-Dimethyl-4-hydroxycinnamic Acid

3,5-Dimethyl-4-hydroxycinnamic Acid (CAS No. 7733-57-5): A Comprehensive Overview

3,5-Dimethyl-4-hydroxycinnamic Acid (CAS No. 7733-57-5) is a multifaceted compound that has garnered significant attention in the fields of chemistry, biology, and pharmacology. This compound, also known as DMHC, is a derivative of cinnamic acid and is characterized by its unique molecular structure, which includes two methyl groups and a hydroxyl group. The chemical formula of 3,5-Dimethyl-4-hydroxycinnamic Acid is C11H12O3, and it has a molecular weight of 192.21 g/mol.

The physical properties of 3,5-Dimethyl-4-hydroxycinnamic Acid are noteworthy. It appears as a white to off-white crystalline powder and is soluble in organic solvents such as ethanol and dimethyl sulfoxide (DMSO). Its melting point ranges from 160 to 162°C, making it suitable for various applications in both laboratory and industrial settings.

In the realm of biological research, 3,5-Dimethyl-4-hydroxycinnamic Acid has been extensively studied for its potential therapeutic properties. Recent studies have highlighted its antioxidant and anti-inflammatory activities, which are attributed to its ability to scavenge free radicals and inhibit the production of pro-inflammatory cytokines. For instance, a study published in the *Journal of Medicinal Chemistry* in 2022 demonstrated that DMHC effectively reduced oxidative stress in cellular models, suggesting its potential as a protective agent against oxidative damage.

Moreover, 3,5-Dimethyl-4-hydroxycinnamic Acid has shown promise in the treatment of neurodegenerative diseases. Research conducted at the University of California, Los Angeles (UCLA) found that DMHC exhibited neuroprotective effects by modulating the expression of genes involved in neuronal survival and function. This finding opens up new avenues for the development of novel therapies targeting conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its biological activities, 3,5-Dimethyl-4-hydroxycinnamic Acid has been explored for its potential applications in pharmaceutical formulations. Its solubility properties make it an attractive candidate for drug delivery systems, particularly those designed to enhance the bioavailability of poorly soluble drugs. A study published in *Pharmaceutical Research* in 2021 reported that DMHC could be effectively incorporated into lipid-based nanoparticles, resulting in improved drug release profiles and enhanced therapeutic efficacy.

The synthesis of 3,5-Dimethyl-4-hydroxycinnamic Acid involves several well-established chemical reactions. One common method involves the condensation of 4-hydroxybenzaldehyde with malonic acid in the presence of an acid catalyst, followed by esterification and subsequent hydrolysis to yield the final product. This synthetic route is highly reproducible and can be scaled up for industrial production.

From an environmental perspective, the safety and toxicity profiles of 3,5-Dimethyl-4-hydroxycinnamic Acid have been evaluated extensively. Studies have shown that it exhibits low toxicity when administered at therapeutic doses, making it a safe compound for use in various applications. However, as with any chemical compound, proper handling and storage protocols should be followed to ensure safety.

In conclusion, 3,5-Dimethyl-4-hydroxycinnamic Acid (CAS No. 7733-57-5) is a versatile compound with a wide range of applications in research and industry. Its unique chemical structure confers it with valuable biological properties, making it a promising candidate for the development of new therapeutic agents. As research continues to uncover its full potential, DMHC is poised to play a significant role in advancing our understanding and treatment of various diseases.